N-4-hydroxymethylbenzylglucamine dithiocarbamate
N-4-hydroxymethylbenzylglucamine dithiocarbamate
Brand Name:
Vulcanchem
CAS No.:
127531-17-3
VCID:
VC0163095
InChI:
InChI=1S/C15H23NO6S2/c17-7-10-3-1-9(2-4-10)5-16(15(23)24)6-11(19)13(21)14(22)12(20)8-18/h1-4,11-14,17-22H,5-8H2,(H,23,24)/t11-,12+,13+,14+/m0/s1
SMILES:
C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)CO
Molecular Formula:
C15H23NO6S2
Molecular Weight:
377.5 g/mol
N-4-hydroxymethylbenzylglucamine dithiocarbamate
CAS No.: 127531-17-3
Main Products
VCID: VC0163095
Molecular Formula: C15H23NO6S2
Molecular Weight: 377.5 g/mol
| CAS No. | 127531-17-3 |
|---|---|
| Product Name | N-4-hydroxymethylbenzylglucamine dithiocarbamate |
| Molecular Formula | C15H23NO6S2 |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | [4-(hydroxymethyl)phenyl]methyl-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]carbamodithioic acid |
| Standard InChI | InChI=1S/C15H23NO6S2/c17-7-10-3-1-9(2-4-10)5-16(15(23)24)6-11(19)13(21)14(22)12(20)8-18/h1-4,11-14,17-22H,5-8H2,(H,23,24)/t11-,12+,13+,14+/m0/s1 |
| Standard InChIKey | XAMXFGPRNKOPIS-REWJHTLYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=S)S)CO |
| SMILES | C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)CO |
| Canonical SMILES | C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)CO |
| Synonyms | N-4-hydroxymethylbenzylglucamine dithiocarbamate N-HBGD N-p-hydroxymethylbenzyl-D-glucamine dithiocarbamate sodium N-p-hydroxymethylbenzyl-D-glucamine dithiocarbamate |
| PubChem Compound | 119597 |
| Last Modified | Nov 11 2021 |
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